6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-benzyl-3-methylsulfanyl-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C11H11N3OS/c1-16-11-12-10(15)9(13-14-11)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,12,14,15)
• InChI Key: UZKXPIHJBZEOAR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(C(=O)N1)CC2=CC=CC=C2
• Molecular Formula: C11H11N3OS
• DSSTOX Substance ID: DTXSID10338664
• Molecular Weight: 233.29 g/mol
• CAS RN: 7338-74-1

Description

6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one, also known as BMT, is a heterocyclic compound that has gained attention in the scientific community due to its potential use in various fields such as medicine, agriculture, and material science. BMT is a derivative of 1,2,4-triazine, which is a class of compounds with diverse biological activities.

Mechanism of Action

The mechanism of action of 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one is not fully understood, but it is believed to involve the inhibition of key enzymes or proteins involved in various biological processes. In cancer cells, 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has been reported to induce apoptosis by activating the caspase cascade and disrupting the mitochondrial membrane potential. In herpes simplex virus type 1, 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has been shown to inhibit viral replication by interfering with the viral DNA polymerase activity.
Biochemical and Physiological Effects
6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has been reported to have various biochemical and physiological effects in different systems. In cancer cells, 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has been shown to decrease cell viability and induce cell cycle arrest. In herbicidal studies, 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has been reported to inhibit photosynthesis and interfere with the electron transport chain. In material science, 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has been used as a building block for the synthesis of organic materials with tunable electronic properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one in lab experiments is its relatively simple synthesis method and high purity yield. 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one is also stable under various conditions, making it a suitable candidate for long-term storage. However, one of the limitations of using 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one is its low solubility in water, which may hinder its use in certain applications. Additionally, the mechanism of action of 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one is not fully understood, which may limit its potential use in certain fields.

Future Directions

There are several future directions for the research of 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one. In medicine, further studies are needed to elucidate the mechanism of action of 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one and its potential use as an anticancer and antiviral agent. In agriculture, more research is needed to optimize the herbicidal activity of 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one and its potential use as a weed control agent. In material science, further studies are needed to explore the electronic properties of 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one-based organic materials and their potential use in electronic devices. Overall, the research on 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has shown promising results in various fields and warrants further investigation.

Scientific Research Applications

6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has been studied for its potential use in various fields of research. In medicine, 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has been reported to have anticancer activity by inducing apoptosis in cancer cells. It has also been investigated for its potential use as an antiviral agent, with promising results against herpes simplex virus type 1. In agriculture, 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has been shown to have herbicidal activity against various weed species. In material science, 6-benzyl-3-(methylthio)-1,2,4-triazin-5(4H)-one has been used as a precursor for the synthesis of novel organic materials with potential applications in electronic devices.